2-(1,2,3,4-Tetrahydronaphthalen-2-yl)ethanamine;hydrochloride

• IUPAC Name: 2-(1,2,3,4-tetrahydronaphthalen-2-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C12H17N.ClH/c13-8-7-10-5-6-11-3-1-2-4-12(11)9-10;/h1-4,10H,5-9,13H2;1H
• InChI Key: GFSASVYMKJEWAP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2CC1CCN.Cl
• Molecular Formula: C12H18ClN
• Molecular Weight: 211.73 g/mol
• CAS RN: 2253639-53-9

Description

2-(1,2,3,4-Tetrahydronaphthalen-2-yl)ethan-1-amine hydrochloride is a chemical compound with the CAS Number: 2253639-53-9. It has a molecular weight of 211.73. The compound is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H17N.ClH/c13-8-7-10-5-6-11-3-1-2-4-12(11)9-10;/h1-4,10H,5-9,13H2;1H. This code represents the compound’s molecular structure. The compound consists of a tetrahydronaphthalen-2-yl group attached to an ethan-1-amine group, and it forms a salt with hydrochloric acid.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 211.73. More specific physical and chemical properties like melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Facile and Efficient Synthesis A notable application of compounds related to 2-(1,2,3,4-Tetrahydronaphthalen-2-yl)ethanamine;hydrochloride is in the synthesis of complex organic molecules. For instance, the efficient and facile procedure for preparing 1-[2-(6,7-dimethyl-3,4-dihydronaphthalen-2-yl)ethyl]pyrrolidine hydrochloride from 6,7-dimethyl-1,2,3,4-tetrahydronaphtalen-1-one, involving a one-step synthesis of 1-(6,7-dimethyl-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid as a key intermediate, highlights the compound's role in complex organic syntheses (Huang, Yeh, & Wong, 2008).

Oxidation Reactions and Synthesis of Complex Structures Additionally, the compound's derivatives are integral in creating complex structures, such as in the synthesis and oxidation reactions of azines. The condensation of 3,4-dihydronaphthalen-1(2H)-one with methylamine and formaldehyde in an acid medium gave N,N-bis(1-oxo-1,2,3,4-tetrahydronaphthalen-2-ylmethyl)methanamine hydrochloride, which was then converted into complex structures through various chemical reactions (Malkova et al., 2014).

Practical Resolution of Key Intermediates The compound also serves as a key intermediate in the synthesis of pharmaceuticals. For example, the practical resolution of (R)-1-(naphthalen-1-yl)ethanamine, a key intermediate in the synthesis of cinacalcet hydrochloride, a drug for treating secondary hyperparathyroidism, demonstrates the compound's importance in the pharmaceutical industry (Mathad et al., 2011).

Antiviral Applications Moreover, heterocyclic derivatives conjugated with the tetrahydronaphthalene moiety synthesized from 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanone were identified as potential antiviral agents, exhibiting activities comparable to Acyclovir, a standard antiviral medication. This indicates the compound's relevance in developing novel antiviral drugs (Mohamed, Flefel, Amr, & Abd El-Shafy, 2010).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause certain hazards. The hazard statements associated with this compound are H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.